Cas no 2194848-73-0 (1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 2194848-73-0
• MF: C₁₇H₁₈F₃N₃O₂S
• MW: 385.403933048248
• CID: 5986652
• PubChem ID: 131702404
• Update Time: 2025-06-20

1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one
• 1-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one
• 2194848-73-0
• F6574-0655
• 1-(4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one
• AKOS040705670

• Inchi： 1S/C17H18F3N3O2S/c18-17(19,20)13-4-1-12(2-5-13)3-6-15(24)23-9-7-14(8-10-23)25-16-22-21-11-26-16/h1-2,4-5,11,14H,3,6-10H2
• InChI Key： UXXMWICJWAGMMG-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(CCC2C=CC(C(F)(F)F)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 385.10718249g/mol
• Monoisotopic Mass: 385.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one

Introduction to 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one (CAS No. 2194848-73-0)

The compound 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one, identified by its CAS number 2194848-73-0, represents a significant advancement in the field of medicinal chemistry. This molecule is a sophisticated hybrid designed to leverage the synergistic properties of its constituent pharmacophores—specifically, the thiadiazole scaffold and the piperidine moiety—linked through an oxygenated bridge to a phenyl ring substituted with a trifluoromethyl group. Such structural design is motivated by the desire to develop novel therapeutic agents with enhanced biological activity and improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds due to their diverse biological activities and favorable physicochemical properties. Among these, thiadiazole derivatives have emerged as pivotal scaffolds in drug discovery, exhibiting antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the thiadiazole ring in 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one is particularly noteworthy, as it introduces a rich electron-rich environment that can interact favorably with biological targets. This feature has been exploited in several recent studies aiming to modulate enzyme activity and receptor binding.

The piperidine moiety is another key pharmacophore in this compound, known for its ability to enhance oral bioavailability and metabolic stability. Piperidine-based compounds are widely represented in approved drugs due to their favorable pharmacokinetic properties and reduced toxicity. By integrating the piperidine group into the molecular framework of 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one, researchers aim to create a molecule that not only retains the biological activity associated with the thiadiazole scaffold but also benefits from the improved pharmacokinetic attributes of the piperidine core.

The oxygenated bridge connecting the thiadiazole and piperidine moieties in this compound serves as a critical linker that influences both the conformational flexibility and electronic distribution of the molecule. This design choice allows for fine-tuning of interactions with biological targets while maintaining structural integrity. Additionally, the phenyl ring substituted with a trifluoromethyl group at position 3 enhances lipophilicity and metabolic stability—a common strategy in modern drug design. The trifluoromethyl group is particularly valuable for its ability to modulate enzyme kinetics and binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one with targeted biological activities. Studies have demonstrated that molecules incorporating both thiadiazole and piperidine scaffolds exhibit promising activity against various diseases, including cancer and neurodegenerative disorders. The oxygenated bridge between these moieties has been shown to enhance binding affinity by optimizing spatial orientation relative to target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions between halogenated precursors and Grignard reagents derived from thiadiazole derivatives. The introduction of the oxygenated bridge is achieved through etherification reactions under controlled conditions. The final step involves functionalization of the phenyl ring with a trifluoromethyl group via metal-catalyzed cross-coupling reactions or direct fluorination techniques.

Biological evaluation of 1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yllipophilicity index (logP), solubility profile, and metabolic stability are critical parameters that determine its suitability for further development. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties due to its balanced lipophilicity and solubility. Additionally, preliminary toxicology assessments indicate low acute toxicity at tested doses.

The potential applications of this compound are broad-ranging. In oncology research, molecules combining thiadiazole and piperidine scaffolds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Furthermore, its structural features make it a candidate for developing treatments against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1 - 4 - ( 1 , 3 , 4 - thiadiazol - 2 - yloxy ) piperidin - 1 - yl - 3 - 4 - ( trifluoromethyl ) phenylpropan - 1 - one ( CAS No . 2194848 -73 -0 ) represents an innovative approach in medicinal chemistry aimed at developing novel therapeutic agents with enhanced biological activity . Its unique structural features , including the integration of a [ bold ] thiadiazole [ / bold ] scaffold , a [ bold ] piperidine [ / bold ] moiety , an oxygenated bridge , and a [ bold ] trifluoromethyl [ / bold ] substituted phenyl ring , position it as a promising candidate for further exploration . As research continues into its biological activities , pharmacokinetic properties , and potential therapeutic applications , this compound may contribute significantly to advancements in drug discovery . p >